Cas no 255876-56-3 (5-3-(Trifluoromethyl)phenyl-1,3-oxazole-4-carboxamide)

• Product Name: 5-3-(Trifluoromethyl)phenyl-1,3-oxazole-4-carboxamide
• CAS No: 255876-56-3
• MF: C₁₁H₇F₃N₂O₂
• MW: 256.180692911148
• CID: 5040314
• PubChem ID: 2739759
• Update Time: 2025-10-29

5-3-(Trifluoromethyl)phenyl-1,3-oxazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-[3-(trifluoromethyl)phenyl]-1,3-oxazole-4-carboxamide
• 5-3-(Trifluoromethyl)phenyl-1,3-oxazole-4-carboxamide

• Inchi： 1S/C11H7F3N2O2/c12-11(13,14)7-3-1-2-6(4-7)9-8(10(15)17)16-5-18-9/h1-5H,(H2,15,17)
• InChI Key： MBXAIPXAAXAWIJ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C=1)C1=C(C(N)=O)N=CO1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 322
• XLogP3: 2.1
• Topological Polar Surface Area: 69.1

Additional information on 5-3-(Trifluoromethyl)phenyl-1,3-oxazole-4-carboxamide

Introduction to 5-3-(Trifluoromethyl)phenyl-1,3-oxazole-4-carboxamide (CAS No. 255876-56-3)

5-3-(Trifluoromethyl)phenyl-1,3-oxazole-4-carboxamide is a sophisticated organic compound characterized by its intricate molecular structure, which combines a trifluoromethyl group with a phenyl ring and an oxazole core. This compound, identified by the CAS number 255876-56-3, has garnered significant attention in the field of pharmaceutical chemistry due to its potential applications in drug development and medicinal research. The presence of the trifluoromethyl group enhances the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for further exploration in therapeutic contexts.

The 1,3-oxazole ring is a heterocyclic structure that contributes to the compound's unique electronic properties and reactivity. This moiety is known for its stability and versatility in forming hydrogen bonds, which can be crucial for interactions with biological targets. The 4-carboxamide functional group further modulates the compound's solubility and bioavailability, making it a promising candidate for formulation into pharmaceutical agents. The combination of these structural features positions 5-3-(Trifluoromethyl)phenyl-1,3-oxazole-4-carboxamide as a versatile scaffold for designing novel bioactive molecules.

In recent years, there has been growing interest in the development of compounds containing trifluoromethyl groups due to their ability to improve pharmacokinetic profiles. The trifluoromethyl moiety can enhance binding affinity and metabolic stability, which are critical factors in drug design. Studies have shown that molecules incorporating this group often exhibit improved efficacy and reduced toxicity compared to their non-fluorinated counterparts. This has led to extensive research into synthesizing new derivatives of compounds like 5-3-(Trifluoromethyl)phenyl-1,3-oxazole-4-carboxamide, with the aim of discovering new therapeutic agents.

The phenyl ring in this compound also plays a significant role in its chemical behavior. Phenyl derivatives are well-documented for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The integration of the phenyl group with the oxazole core creates a molecule with potential applications in multiple therapeutic areas. Researchers have been exploring the pharmacological properties of this compound by modifying its structure and studying its interactions with various biological targets.

One of the most compelling aspects of 5-3-(Trifluoromethyl)phenyl-1,3-oxazole-4-carboxamide is its potential as a lead compound for drug discovery. The structural features of this molecule make it amenable to further chemical modifications, allowing scientists to fine-tune its properties for specific therapeutic applications. For instance, alterations to the substitution patterns on the phenyl ring or the position of the carboxamide group could significantly impact its biological activity. Such modifications are essential for optimizing drug candidates and improving their efficacy.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like 5-3-(Trifluoromethyl)phenyl-1,3-oxazole-4-carboxamide with greater accuracy. Molecular docking studies have been particularly useful in identifying potential binding interactions between this compound and target proteins. These studies have revealed that the compound may interact with enzymes and receptors involved in various disease pathways, suggesting its potential as a therapeutic agent. Further experimental validation is needed to confirm these findings and explore possible clinical applications.

The synthesis of 5-3-(Trifluoromethyl)phenyl-1,3-oxazole-4-carboxamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and fluorination techniques, have been employed to construct the complex framework of this molecule. These synthetic strategies not only enhance efficiency but also allow for greater control over regioselectivity and stereoselectivity during the preparation process.

The pharmacokinetic profile of 5-3-(Trifluoromethyl)phenyl-1,3-oxazole-4-carboxamide is another area of active investigation. Studies have begun to explore how the presence of the trifluoromethyl, phenyl, and carboxamide groups affects absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET). Understanding these parameters is crucial for determining whether this compound has potential as a viable drug candidate. Preliminary data suggest that it may exhibit favorable pharmacokinetic properties, although further studies are needed to fully characterize its behavior in vivo.

The versatility of 5-3-(Trifluoromethyl)phenyl-1,3-oxazole-4-carboxamide extends beyond its potential as a single therapeutic agent. Its structural motif can serve as a template for designing libraries of derivatives with tailored properties. By systematically varying substituents on different parts of the molecule, researchers can identify compounds with enhanced potency or selectivity against specific biological targets. This approach aligns with modern drug discovery strategies that emphasize diversity and novelty in molecular design.

In conclusion,5-3-(Trifluoromethyl)phenyl-1,3-oxazole-4-carboxamide (CAS No. 255876-56-3) represents an exciting opportunity for pharmaceutical innovation. Its unique structural features—combining a trifluoromethyl, a phenyl, an oxazole, and a carboxamide"—make it a promising candidate for further development into novel therapeutics.* The growing body of research on this compound highlights its potential applications across multiple disease areas.* As computational methods* continue* to advance,* scientists will be better equipped* to explore* its full* pharmacological* spectrum.* With continued investigation,* this* molecule* could* play* a significant role* in shaping future treatments.*